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Introduction

Angiogenin (ANG) is a 14 kDa ribonuclease that plays a critical role in angiogenesis, the

formation of new blood vessels from pre-existing ones.[1] Its activity is implicated in various

physiological processes, including wound healing, as well as pathological conditions such as

cancer, where it promotes tumor growth and metastasis.[2][3] A key structural feature of ANG is

its C-terminal region, which undergoes a significant conformational change to permit substrate

binding and catalysis.[4] Specifically, the peptide segment spanning residues 108-123 is not

only crucial for this process but has also been identified as an inhibitory domain; synthetic

peptides corresponding to this region can block the enzymatic and biological activities of the

full-length protein.[5]

This dual role makes the Angiogenin (108-123) peptide a compelling target for therapeutic

development and a model system for studying peptide-protein interactions. Quantifying the

binding affinity of this peptide and its analogues to potential protein partners is essential for

understanding its mechanism of action and for screening novel inhibitors.

This guide provides a detailed overview of state-of-the-art biophysical techniques for

characterizing the binding affinity of Angiogenin (108-123). It is designed for researchers,
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scientists, and drug development professionals, offering not just protocols but the underlying

rationale to empower robust experimental design and data interpretation.

Selecting the Right Tool for the Job: An Overview
Choosing the appropriate technique to measure binding affinity depends on the specific

scientific question, available sample quantity, and desired throughput. For a small peptide like

Angiogenin (108-123) interacting with a protein target, several powerful methods are

available. The three primary techniques discussed in this guide—Surface Plasmon Resonance

(SPR), Isothermal Titration Calorimetry (ITC), and Microscale Thermophoresis (MST)—offer

complementary information.

Initial Research Question

Primary Techniques & Outputs

Considerations

What parameter is most critical?

Kinetics (on/off rates)? Thermodynamics (driving forces)?
Low sample consumption?

Complex buffer/lysate?

Surface Plasmon Resonance (SPR)
Provides: kon, koff, Kd

Label-free, real-time kinetics

Isothermal Titration Calorimetry (ITC)
Provides: Kd, ΔH, ΔS, Stoichiometry (n)
Label-free, in-solution thermodynamics

Microscale Thermophoresis (MST)
Provides: Kd

In-solution, low sample use

Click to download full resolution via product page

Caption: Decision workflow for selecting a primary binding affinity technique.

Surface Plasmon Resonance (SPR): Unraveling
Binding Kinetics
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SPR is a powerful optical technique for real-time, label-free analysis of biomolecular

interactions.[6][7] It measures changes in the refractive index near a sensor surface as an

analyte flows over an immobilized ligand, providing precise kinetic data (association rate kon,

dissociation rate koff) and the equilibrium dissociation constant (Kd).[8]

Expertise & Experience: Why SPR for Angiogenin (108-123)?

For the Angiogenin (108-123) system, SPR is exceptionally valuable. The peptide is small,

making its binding to a larger, immobilized protein partner ideal for generating a clear signal.

More importantly, SPR can distinguish between two peptides that have the same affinity (Kd)

but achieve it through different kinetics. A peptide with a fast kon and fast koff may have a short

residence time and different biological activity than a peptide with slow kinetics, a critical insight

for drug development.

Trustworthiness: The Self-Validating SPR Experiment

A robust SPR experiment is built on rigorous controls. A reference flow cell, activated and

blocked similarly to the active cell but without the immobilized ligand, is mandatory to subtract

bulk refractive index changes and non-specific binding.[9] Running buffer-only injections (zero-

analyte) establishes a stable baseline and confirms the absence of signal drift.

Phase 1: Immobilization

Phase 2: Binding Assay

Phase 3: Analysis

Activate Sensor Surface
(e.g., EDC/NHS chemistry)

Immobilize Ligand
(Full-length Angiogenin)

Block Surface
(Ethanolamine)

Inject Analyte
(Angiogenin 108-123 peptide)

Association Phase
Buffer Flow

Dissociation Phase

Regenerate Surface
(e.g., low pH glycine)

Generate Sensorgram
(Response Units vs. Time)

Repeat with different
analyte concentrations

Fit Data to Kinetic Model
(e.g., 1:1 Langmuir)

Determine kon, koff, Kd
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Caption: Standard experimental workflow for Surface Plasmon Resonance (SPR).

Protocol: SPR Analysis of Angiogenin (108-123) Binding
Materials and Reagents:

SPR instrument (e.g., Biacore, Cytiva)

Sensor Chip CM5 (carboxymethylated dextran surface)[10]

Amine Coupling Kit: N-hydroxysuccinimide (NHS), N-(3-Dimethylaminopropyl)-N′-

ethylcarbodiimide hydrochloride (EDC), and ethanolamine-HCl

Ligand: Recombinant full-length Angiogenin (purity >95%)

Analyte: Synthetic Angiogenin (108-123) peptide (purity >95%)

Immobilization Buffer: 10 mM Sodium Acetate, pH 4.5 (or determined via pH scouting)

Running Buffer: HBS-EP+ (10 mM HEPES pH 7.4, 150 mM NaCl, 3 mM EDTA, 0.05% v/v

Surfactant P20)[11]

Regeneration Solution: 10 mM Glycine-HCl, pH 2.0

Procedure:

System Priming: Equilibrate the system with running buffer until a stable baseline is

achieved.

Ligand Preparation: Dilute full-length Angiogenin to 20 µg/mL in immobilization buffer.[11]

Surface Activation: Inject a mixture of EDC/NHS for 7 minutes to activate the carboxyl

groups on the sensor surface.

Ligand Immobilization: Inject the prepared Angiogenin solution over the desired flow cell until

the target immobilization level (e.g., 2000-4000 Response Units, RU) is reached. Immobilize

onto one flow cell, leaving another as a reference.
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Surface Deactivation: Inject ethanolamine-HCl for 7 minutes to block any remaining active

esters.

Analyte Preparation: Prepare a dilution series of the Angiogenin (108-123) peptide in

running buffer. A typical concentration range would span from 0.1x to 10x the expected Kd

(e.g., 10 nM to 10 µM), including a zero-analyte (buffer only) sample.[9]

Binding Analysis:

Inject each peptide concentration (from lowest to highest) over both the reference and

active flow cells for a set association time (e.g., 180 seconds).

Follow with a buffer-only flow for a dissociation time (e.g., 300 seconds).

Between each cycle, inject the regeneration solution to remove any bound analyte and

return to baseline.[12]

Data Analysis:

Subtract the reference flow cell data from the active flow cell data.

Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) using the

instrument's analysis software to calculate kon, koff, and Kd.

Isothermal Titration Calorimetry (ITC): The
Thermodynamic Profile
ITC is a gold-standard biophysical technique that directly measures the heat released or

absorbed during a binding event.[13][14] By titrating a ligand (the peptide) into a solution

containing a macromolecule (the target protein), ITC determines the binding affinity (Kd),

stoichiometry (n), and the thermodynamic parameters of enthalpy (ΔH) and entropy (ΔS) in a

single, label-free experiment.[7]

Expertise & Experience: Why ITC for Angiogenin (108-123)?

ITC provides unparalleled insight into the driving forces of the interaction.[15] Is the binding

driven by favorable enthalpic changes (e.g., hydrogen bonding) or by an increase in entropy
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(e.g., release of water molecules from a hydrophobic interface)? This information is invaluable

for lead optimization in drug discovery. Because it is an in-solution technique, there are no

concerns about immobilization artifacts, providing a true measure of the interaction in a native-

like state.[13]

Trustworthiness: Ensuring High-Quality ITC Data

The cornerstone of a reliable ITC experiment is sample quality and precise concentration

determination.[16] Both the peptide and protein solutions must be in identical, thoroughly

degassed buffer to minimize large heats of dilution that can obscure the binding signal. A

critical control experiment involves titrating the ligand into buffer alone to measure the heat of

dilution, which is then subtracted from the main experiment's data.[14]
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Phase 1: Sample Preparation

Phase 2: Titration

Phase 3: Data Acquisition & Analysis

Prepare Protein & Peptide
in identical, degassed buffer

Accurately determine concentrations
(e.g., UV-Vis, BCA)

Load protein into sample cell

Load peptide into syringe

Inject peptide into cell
in small, precise aliquots

Measure heat change (μcal/sec)
per injection

Integrate peaks to get heat/mole

Plot heat/mole vs. molar ratio
to generate binding isotherm

Fit isotherm to binding model
to determine Kd, n, ΔH, ΔS

Click to download full resolution via product page

Caption: General workflow for Isothermal Titration Calorimetry (ITC).
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Protocol: ITC Analysis of Angiogenin (108-123) Binding
Materials and Reagents:

Isothermal Titration Calorimeter (e.g., MicroCal, TA Instruments)

Macromolecule: Recombinant full-length Angiogenin (highly pure, concentrated)

Ligand: Synthetic Angiogenin (108-123) peptide (highly pure, concentrated)

ITC Buffer: 20 mM Phosphate, 150 mM NaCl, pH 7.4 (or other buffer of choice, filtered and

degassed)

Procedure:

Sample Preparation:

Dialyze both the Angiogenin protein and the (108-123) peptide extensively against the

same batch of ITC buffer to ensure perfect buffer matching.

Accurately measure the final concentrations. A recommended starting point is a cell

concentration (protein) of 30 µM and a syringe concentration (peptide) of 300 µM.[13] The

protein concentration should be at least 10-fold higher than the expected Kd.[17]

Thoroughly degas both solutions immediately before use.

Instrument Setup:

Set the experimental temperature (e.g., 25°C).

Load the reference cell with degassed buffer.

Carefully load the Angiogenin protein solution into the sample cell, avoiding bubbles.

Titration:

Load the Angiogenin (108-123) peptide solution into the titration syringe.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 19 Tech Support

https://www.benchchem.com/product/b8057124/docs?utm_src=pdf-body#techniques-for-assessing-angiogenin-108-123-binding-affinity
https://www.benchchem.com/product/b8057124/docs?utm_src=pdf-body#techniques-for-assessing-angiogenin-108-123-binding-affinity
https://bitesizebio.com/44237/how-strong-is-your-binding-a-quick-introduction-to-isothermal-titration-calorimetr/
https://www2.mrc-lmb.cam.ac.uk/groups/hmm/techniqs/ITC/ITC.html
https://www.benchchem.com/product/b8057124/docs?utm_src=pdf-body#techniques-for-assessing-angiogenin-108-123-binding-affinity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8057124?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Program the experiment with an initial small injection (e.g., 0.5 µL) followed by 18-25

larger, identical injections (e.g., 2.0 µL) with sufficient spacing (e.g., 150 seconds) to allow

the signal to return to baseline.

Control Experiment: Perform an identical titration, injecting the peptide solution into the

sample cell containing only buffer to determine the heat of dilution.

Data Analysis:

Integrate the raw thermogram peaks to determine the heat change for each injection.

Subtract the heat of dilution values from the protein-peptide titration data.

Plot the corrected heat per mole of injectant against the molar ratio of peptide to protein.

Fit the resulting binding isotherm to a one-site binding model to extract Kd, n, and ΔH. ΔS

is calculated from the Gibbs free energy equation (ΔG = -RTln(1/Kd) = ΔH - TΔS).[13]

Microscale Thermophoresis (MST): High Sensitivity
with Low Sample Use
MST is an innovative, in-solution technique that measures binding affinity by detecting changes

in the movement of molecules along a microscopic temperature gradient.[18][19] This

movement, called thermophoresis, is sensitive to changes in size, charge, and hydration shell,

all of which are altered upon binding.[20]

Expertise & Experience: Why MST for Angiogenin (108-123)?

MST is particularly advantageous when sample material is limited, as it requires very low

volumes and concentrations.[18] Its ability to perform measurements in complex biological

liquids, such as cell lysates, makes it a powerful tool for validating interactions in a more

physiological context. For the Angiogenin (108-123) system, one would typically label the

larger protein partner with a fluorophore and titrate the unlabeled peptide. This setup is ideal

because the relative change in size upon peptide binding is significant enough to produce a

robust signal.

Trustworthiness: Validating MST Measurements
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The key to a trustworthy MST experiment is ensuring the observed signal change is due to

specific binding. This is achieved by running negative controls, such as titrating a known non-

binding or scrambled peptide, which should produce no significant change in thermophoresis.

Additionally, performing a "back-titration," where the unlabeled partner is kept at a constant

concentration and the labeled partner is titrated, can confirm the interaction and stoichiometry.
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Phase 1: Labeling & Preparation

Phase 2: Measurement

Phase 3: Analysis

Label one binding partner
(e.g., Angiogenin protein)

with a fluorophore

Prepare serial dilution of unlabeled partner
(Angiogenin 108-123 peptide)

Mix labeled protein (constant conc.)
with each peptide dilution

Load samples into
glass capillaries

Place capillaries in MST instrument

Apply IR laser to create
temperature gradient

Measure change in fluorescence
in heated spot over time

Calculate normalized fluorescence (Fnorm)
ratio of hot/cold

Plot ΔFnorm vs. log[peptide]

Fit dose-response curve
to determine Kd

Click to download full resolution via product page

Caption: Standard workflow for a Microscale Thermophoresis (MST) experiment.
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Protocol: MST Analysis of Angiogenin (108-123) Binding
Materials and Reagents:

MST Instrument (e.g., Monolith, NanoTemper Technologies)

Fluorescent Labeling Kit (e.g., NHS-ester reactive dye for amine labeling)

Labeled Molecule: Recombinant full-length Angiogenin

Unlabeled Ligand: Synthetic Angiogenin (108-123) peptide

MST Buffer: PBS-T (Phosphate Buffered Saline with 0.05% Tween-20)

MST Capillaries (Standard or Premium)

Procedure:

Protein Labeling:

Label the full-length Angiogenin protein with a fluorescent dye according to the

manufacturer's protocol (e.g., targeting primary amines like lysine residues).

Remove excess, unbound dye using a purification column.

Confirm labeling efficiency via spectrophotometry.

Sample Series Preparation:

Prepare a 16-point, 2-fold serial dilution of the Angiogenin (108-123) peptide in MST

buffer. The highest concentration should be at least 20-fold above the expected Kd.

To each peptide dilution, add an equal volume of the fluorescently labeled Angiogenin

protein, keeping its final concentration constant and low (e.g., 10-50 nM).

Mix gently and incubate at room temperature for 15-30 minutes to reach binding

equilibrium.

Capillary Loading: Load each of the 16 samples into a separate MST capillary.
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MST Measurement:

Place the capillaries into the instrument tray.

Perform an initial fluorescence scan to ensure the signal is within the optimal detection

range.

Run the MST experiment. The instrument will apply an IR laser to each capillary and

record the fluorescence changes over time.[19]

Data Analysis:

The analysis software calculates the change in normalized fluorescence (ΔFnorm) for

each capillary.

Plot ΔFnorm against the logarithm of the peptide concentration.

Fit the resulting binding curve to the Kd model to determine the dissociation constant.

Data Summary and Comparison
To facilitate decision-making, the key characteristics of each technique are summarized below.
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Feature
Surface Plasmon
Resonance (SPR)

Isothermal Titration
Calorimetry (ITC)

Microscale
Thermophoresis
(MST)

Principle
Change in refractive

index

Heat change upon

binding

Change in molecular

motion in a

temperature gradient

Labeling Label-free[6] Label-free[14]

Requires fluorescent

label on one

partner[21]

Format
Surface

immobilization[22]
In-solution[13] In-solution[19]

Primary Output kon, koff, Kd[8] Kd, n, ΔH, ΔS[14] Kd[18]

Sample Consumption Moderate High[18] Very Low[18]

Throughput Medium to High Low to Medium High

Buffer Constraints
Sensitive to bulk

effects

Requires precise

buffer matching[14]

Tolerant of complex

buffers/lysates[18]

Key Advantage
Provides full kinetic

profile

Provides full

thermodynamic profile

Low sample use,

works in complex

media

Hypothetical Binding Data for Angiogenin (108-123) Interaction:

Parameter SPR Result ITC Result MST Result

Kd (Affinity) 1.5 µM 1.8 µM 1.6 µM

kon (on-rate) 2.5 x 104 M-1s-1 Not Determined Not Determined

koff (off-rate) 3.75 x 10-2 s-1 Not Determined Not Determined

n (Stoichiometry) Assumed 1:1 0.98 Not Determined

ΔH (Enthalpy) Not Determined -5.2 kcal/mol Not Determined

-TΔS (Entropy) Not Determined -2.7 kcal/mol Not Determined
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This example illustrates how the techniques provide complementary data. SPR reveals the

kinetics, showing moderately fast on- and off-rates. ITC confirms the affinity and stoichiometry,

and crucially, reveals that the binding is driven by favorable enthalpy. MST provides a rapid,

low-sample confirmation of the binding affinity.

Conclusion
The characterization of the Angiogenin (108-123) peptide's binding affinity is a critical step in

understanding its biological function and in the development of novel therapeutics. No single

technique tells the whole story. A multi-faceted approach, beginning with a primary screening

method like MST or SPR, followed by in-depth thermodynamic characterization with ITC for

promising candidates, provides the most comprehensive understanding. By carefully selecting

the appropriate technology and adhering to rigorous experimental design with built-in controls,

researchers can generate high-quality, reliable binding data to accelerate their scientific

discoveries.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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